molecular formula C13H18N2O B8709759 4-(1-Methylpiperidin-4-yl)benzamide

4-(1-Methylpiperidin-4-yl)benzamide

Cat. No. B8709759
M. Wt: 218.29 g/mol
InChI Key: WZVFYWQRBTZGDB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(1-Methylpiperidin-4-yl)benzamide is a useful research compound. Its molecular formula is C13H18N2O and its molecular weight is 218.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(1-Methylpiperidin-4-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(1-Methylpiperidin-4-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-(1-Methylpiperidin-4-yl)benzamide

Molecular Formula

C13H18N2O

Molecular Weight

218.29 g/mol

IUPAC Name

4-(1-methylpiperidin-4-yl)benzamide

InChI

InChI=1S/C13H18N2O/c1-15-8-6-11(7-9-15)10-2-4-12(5-3-10)13(14)16/h2-5,11H,6-9H2,1H3,(H2,14,16)

InChI Key

WZVFYWQRBTZGDB-UHFFFAOYSA-N

Canonical SMILES

CN1CCC(CC1)C2=CC=C(C=C2)C(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-piperidin-4-ylbenzamide (200 mg, 1.00 mmol), 37% aqueous formaldehyde (162 μL, 2.00 mmol), and acetic acid (86 uL, 1.5 mmol) in a mixture of dichloromethane and methanol (2:1, 6 mL) was added sodium triacetoxylborohydride (318 mg, 1.5 mmol) in portions over fifteen minutes and stirring was continued for 2 hr at room temperature. The reaction was then quenched with water and adjusted to pH 9 with 2N aqueous sodium hydroxide then extracted with dichloromethane (2×50 ml). The organic extracts were combined and dried over sodium sulfate, filtered and concentrated to give 4-(1-methylpiperidin-4-yl)benzamide (190 mg, 87%). MS (EI) for C13H18N2O: 218 (MH+).
Quantity
200 mg
Type
reactant
Reaction Step One
Quantity
162 μL
Type
reactant
Reaction Step One
Quantity
86 μL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
6 mL
Type
solvent
Reaction Step One
Quantity
318 mg
Type
reactant
Reaction Step Two

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